Cas no 355390-15-7 (Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate)

• Product Name: Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate
• CAS No: 355390-15-7
• MF: C₁₄H₁₀ClF₃N₂O₄
• MW: 362.688413143158
• CID: 3167222
• PubChem ID: 21710140
• Update Time: 2025-07-26

Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• SB58791
• SCHEMBL7956597
• Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate
• Methyl6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate
• methyl 6-chloro-3-[2,4-dioxo-6-(trifluoromethyl)-1H-pyrimidin-3-yl]-2-methylbenzoate
• methyl 6-chloro-2-methyl-3-[6-trifluoromethyl-2,4(1H,3H)-pyrimidinedion-3-yl]benzoate
• 355390-15-7

• Inchi： 1S/C14H10ClF3N2O4/c1-6-8(4-3-7(15)11(6)12(22)24-2)20-10(21)5-9(14(16,17)18)19-13(20)23/h3-5H,1-2H3,(H,19,23)
• InChI Key： BEOXIVOGHKPREX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1C(=O)OC)N1C(C=C(C(F)(F)F)NC1=O)=O

Computed Properties

• Exact Mass: 362.0281190Da
• Monoisotopic Mass: 362.0281190Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 593
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 75.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate

Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate: A Comprehensive Overview

Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate, with the CAS number 355390-15-7, is a compound of significant interest in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their potential applications in drug discovery and development. The structural complexity and functional diversity of this molecule make it a valuable candidate for further investigation in various therapeutic areas.

The molecular structure of Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate features a benzoate moiety linked to a pyrimidine ring system. The presence of a chloro group at the sixth position and a trifluoromethyl group at the fourth position of the pyrimidine ring introduces unique electronic and steric properties that can influence its biological activity. Additionally, the 2,6-dioxo group enhances the molecule's potential as a bioisostere for other functional groups commonly found in pharmacologically active compounds.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential as therapeutic agents. Pyrimidine derivatives, in particular, have been extensively studied due to their role in various biological processes and their efficacy in treating a wide range of diseases. Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate represents an interesting example of such a derivative, with its unique structural features suggesting potential applications in medicinal chemistry.

The synthesis of Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate involves multiple steps, each requiring careful optimization to ensure high yield and purity. The key steps typically include condensation reactions to form the pyrimidine ring system, followed by functionalization with chloro and trifluoromethyl groups. The introduction of the benzoate moiety is achieved through esterification reactions, which are critical for determining the compound's solubility and bioavailability.

The pharmacological properties of Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate have been the subject of several recent studies. Research indicates that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in cancer progression. The trifluoromethyl group is known to enhance metabolic stability and binding affinity, making it a desirable feature in drug design. Additionally, the chloro group can modulate electronic properties, influencing interactions with biological targets.

In vitro studies have demonstrated that Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate exhibits inhibitory effects on several key enzymes implicated in disease pathways. For instance, preliminary data suggest that it may inhibit kinases involved in tumor growth and proliferation. Furthermore, its ability to interact with DNA-binding proteins has been explored, indicating potential applications in therapies targeting genetic disorders.

The potential therapeutic applications of Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate extend beyond oncology. Research is ongoing to evaluate its efficacy in treating inflammatory diseases and neurological disorders. The compound's unique structural features make it a versatile scaffold for designing molecules with tailored biological activities. By modifying specific functional groups or exploring different analogs, scientists can fine-tune its properties to develop more effective therapeutic agents.

The synthetic methodologies used for Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate also offer insights into broader strategies for constructing complex heterocyclic molecules. These methods can be adapted for the synthesis of other derivatives with similar structural motifs but different substituents. This flexibility is crucial for drug discovery pipelines where rapid access to diverse libraries of compounds is essential for identifying lead candidates.

In conclusion, Methyl 6-chloro-3-(2,6-dioxo-4-(trifluoromethyl)-2,3-dihydropyrimidin-1(6H)-yl)-2-methylbenzoate, CAS number 355390-15-7, is a compound with significant potential in pharmaceutical research. Its unique structure and functional groups make it an attractive candidate for further investigation into various therapeutic applications. As research continues to uncover new biological targets and develop innovative synthetic strategies, compounds like this one will play a crucial role in advancing drug discovery efforts worldwide.